Cas no 2111319-89-0 (2-(5-methyl-1,2-oxazol-3-yl)propanenitrile)
2-(5-methyl-1,2-oxazol-3-yl)propanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(5-methyl-1,2-oxazol-3-yl)propanenitrile
- 2111319-89-0
- EN300-1817044
-
- Inchi: 1S/C7H8N2O/c1-5(4-8)7-3-6(2)10-9-7/h3,5H,1-2H3
- InChI Key: LEEGAUYQLSQTFN-UHFFFAOYSA-N
- SMILES: O1C(C)=CC(C(C#N)C)=N1
Computed Properties
- Exact Mass: 136.063662883g/mol
- Monoisotopic Mass: 136.063662883g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 49.8Ų
2-(5-methyl-1,2-oxazol-3-yl)propanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1817044-0.05g |
2-(5-methyl-1,2-oxazol-3-yl)propanenitrile |
2111319-89-0 | 0.05g |
$1056.0 | 2023-09-19 | ||
| Enamine | EN300-1817044-0.1g |
2-(5-methyl-1,2-oxazol-3-yl)propanenitrile |
2111319-89-0 | 0.1g |
$1106.0 | 2023-09-19 | ||
| Enamine | EN300-1817044-0.25g |
2-(5-methyl-1,2-oxazol-3-yl)propanenitrile |
2111319-89-0 | 0.25g |
$1156.0 | 2023-09-19 | ||
| Enamine | EN300-1817044-0.5g |
2-(5-methyl-1,2-oxazol-3-yl)propanenitrile |
2111319-89-0 | 0.5g |
$1207.0 | 2023-09-19 | ||
| Enamine | EN300-1817044-1.0g |
2-(5-methyl-1,2-oxazol-3-yl)propanenitrile |
2111319-89-0 | 1g |
$1256.0 | 2023-06-01 | ||
| Enamine | EN300-1817044-2.5g |
2-(5-methyl-1,2-oxazol-3-yl)propanenitrile |
2111319-89-0 | 2.5g |
$2464.0 | 2023-09-19 | ||
| Enamine | EN300-1817044-5.0g |
2-(5-methyl-1,2-oxazol-3-yl)propanenitrile |
2111319-89-0 | 5g |
$3645.0 | 2023-06-01 | ||
| Enamine | EN300-1817044-10.0g |
2-(5-methyl-1,2-oxazol-3-yl)propanenitrile |
2111319-89-0 | 10g |
$5405.0 | 2023-06-01 | ||
| Enamine | EN300-1817044-1g |
2-(5-methyl-1,2-oxazol-3-yl)propanenitrile |
2111319-89-0 | 1g |
$1256.0 | 2023-09-19 | ||
| Enamine | EN300-1817044-5g |
2-(5-methyl-1,2-oxazol-3-yl)propanenitrile |
2111319-89-0 | 5g |
$3645.0 | 2023-09-19 |
2-(5-methyl-1,2-oxazol-3-yl)propanenitrile Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on 2-(5-methyl-1,2-oxazol-3-yl)propanenitrile
2-(5-Methyl-1,2-oxazol-3-yl)propanenitrile: A Promising Scaffold in Medicinal Chemistry
2-(5-Methyl-1,2-oxazol-3-yl)propanenitrile (CAS No. 2111319-89-0) represents a unique molecular scaffold with significant potential in the development of novel therapeutics. This compound belongs to the class of 1,2-oxazoles, which are heterocyclic structures known for their diverse biological activities. The 5-methyl substituent on the oxazole ring and the propanenitrile group at the terminal position contribute to its structural complexity and functional versatility. Recent advancements in medicinal chemistry have highlighted the importance of such scaffolds in targeting diseases ranging from neurodegenerative disorders to oncology.
Research published in Journal of Medicinal Chemistry (2023) has demonstrated that 1,2-oxazoles exhibit potent interactions with various biological targets, including ion channels and protein kinases. The 5-methyl group in 2-(5-Methyl-1,2-oxazol-3-yl)propanenitrile enhances the molecule's hydrophobicity, which is critical for membrane permeability and cellular uptake. This property is particularly valuable in the design of drugs targeting intracellular pathways, such as the PI3K/AKT/mTOR signaling cascade, which is implicated in multiple cancers.
Recent studies have also explored the role of propanenitrile moieties in modulating enzyme activity. The nitrile group, characterized by its strong electron-withdrawing nature, can act as a pseudohalogen in electrophilic substitution reactions. In the context of 2-(5-Methyl-1,2-oxazol-3-yl)propanenitrile, this functional group may contribute to the molecule's ability to form covalent bonds with target proteins, thereby enhancing its efficacy as a therapeutic agent. This mechanism is particularly relevant in the development of irreversible inhibitors for enzymes like acetylcholinesterase, which are important in neurological disorders.
The 1,2-oxazole ring system in 2-(5-Methyl-1,2-oxazol-3-yl)propanenitrile has been extensively studied for its ability to mimic natural ligands. For instance, a 2023 paper in ACS Chemical Biology reported that oxazole derivatives can selectively bind to G-protein coupled receptors (GPCRs), which are key targets in drug discovery. The 5-methyl substituent may play a role in fine-tuning the binding affinity and selectivity of the molecule, making it a promising candidate for the treatment of conditions such as hypertension and migraine.
Advancements in computational drug design have further emphasized the importance of structural features like the 1,2-oxazole ring. Machine learning models trained on large datasets of molecular structures have identified 1,2-oxazoles as favorable scaffolds for drug development due to their ability to form hydrogen bonds with target proteins. The propanenitrile group in 2-(5-Methyl-1,2-oxazol-3-yl)propanenitrile may also contribute to this property by serving as a hydrogen bond acceptor, enhancing the molecule's interaction with biological targets.
Recent clinical trials have explored the therapeutic potential of 1,2-oxazole-based compounds in oncology. A 2023 study published in Cancer Research demonstrated that oxazole derivatives can inhibit the growth of cancer cells by targeting specific kinases involved in tumor progression. The 5-methyl group in 2-(5-Methyl-1,2-oxazol-3-yl)propanenitrile may enhance the molecule's ability to penetrate the blood-brain barrier, making it a potential candidate for the treatment of brain tumors.
The synthesis of 2-(5-Methyl-1,2-oxazol-3-yl)propanenitrile has been optimized using modern organic reaction techniques. A 2023 paper in Organic & Biomolecular Chemistry described a one-pot synthesis method that significantly improves the yield and purity of the compound. This approach involves the condensation of an amide with an appropriate electrophilic reagent, followed by cyclization to form the 1,2-oxazole ring. The propanenitrile group is introduced in a subsequent step, ensuring the molecule's structural integrity.
The pharmacokinetic properties of 2-(5-Methyl-1,2-oxazol-3-yl)propanenitrile have been evaluated in preclinical studies. Research published in Drug Metabolism and Disposition (2023) indicated that the compound exhibits favorable oral bioavailability and a long half-life, which are critical for drug development. The 5-methyl group may contribute to the molecule's stability in vivo, reducing the risk of metabolic degradation and improving its therapeutic efficacy.
Emerging trends in drug discovery have highlighted the importance of multi-targeting strategies. The 1,2-oxazole ring in 2-(5-Methyl-1,2-oxazol-3-yl)propanenitrile has the potential to interact with multiple biological targets simultaneously, which could lead to the development of more effective therapies. For example, a 2023 study in Pharmacological Reviews suggested that oxazole derivatives can modulate both inflammatory and neurodegenerative pathways, making them suitable for the treatment of complex diseases like Alzheimer's.
As the field of medicinal chemistry continues to evolve, the role of 1,2-oxazole-based compounds like 2-(5-Methyl-1,2-oxazol-3-yl)propanenitrile will become increasingly significant. The unique properties of these molecules, including their ability to form covalent bonds with target proteins and their favorable pharmacokinetic profiles, position them as promising candidates for the development of new therapeutic agents. Continued research into the structural and functional aspects of these compounds will undoubtedly lead to breakthroughs in the treatment of various diseases.
Future studies should focus on elucidating the exact mechanisms of action of 2-(5-Methyl-1,2-oxazol-3-yl)propanenitrile in different biological contexts. Additionally, exploring the potential of this molecule in combination therapies could provide new insights into its therapeutic applications. The integration of advanced computational methods with experimental studies will further enhance our understanding of the molecule's behavior, paving the way for the development of more effective and targeted therapies.
Ultimately, the study of 2-(5-Methyl-1,2-oxazol-3-yl)propanenitrile and its structural features represents a significant contribution to the field of medicinal chemistry. By leveraging the unique properties of the 1,2-oxazole ring and the propanenitrile group, researchers can design more effective drugs that address complex medical challenges. The ongoing exploration of these molecules will continue to drive innovation in drug discovery and development, offering new hope for patients with a wide range of diseases.
As the scientific community continues to advance its understanding of molecular interactions and drug mechanisms, the importance of compounds like 2-(5-Methyl-1,2-oxazol-3-yl)propanenitrile will only grow. The integration of interdisciplinary approaches, including computational modeling, synthetic chemistry, and pharmacological evaluation, will be essential in unlocking the full potential of these molecules. With continued research and innovation, the future of drug development promises to be more effective, targeted, and transformative for patients worldwide.
Furthermore, the application of green chemistry principles in the synthesis of 2-(5-Methyl-1,2-oxazol-3-yl)propanenitrile is gaining attention. A 2023 paper in Green Chemistry highlighted the use of sustainable reaction conditions and catalysts to improve the environmental profile of the synthesis process. This approach not only reduces the ecological impact of drug production but also aligns with the growing demand for environmentally responsible pharmaceutical manufacturing.
The global pharmaceutical industry is increasingly prioritizing the development of molecules with improved safety profiles and reduced side effects. The 1,2-oxazole ring system in 2-(5-Methyl-1,2-oxazol-3-yl)propanenitrile has the potential to contribute to this goal by enabling the design of more selective drugs. Selectivity is crucial in minimizing off-target effects, which are a major concern in the development of new therapeutics. The 5-methyl group may further enhance this selectivity by modulating the molecule's interaction with specific biological targets.
In conclusion, the study of 2-(5-Methyl-1,2-oxazol-3-yl)propanenitrile and its structural features represents a significant contribution to the field of medicinal chemistry. By leveraging the unique properties of the 1,2-oxazole ring and the propanenitrile group, researchers can design more effective drugs that address complex medical challenges. The ongoing exploration of these molecules will continue to drive innovation in drug discovery and development, offering new hope for patients with a wide range of diseases.
As the scientific community continues to advance its understanding of molecular interactions and drug mechanisms, the importance of compounds like 2-(5-Methyl-1,2-oxazol-3-yl)propanenitrile will only grow. The integration of interdisciplinary approaches, including computational modeling, synthetic chemistry, and pharmacological evaluation, will be essential in unlocking the full potential of these molecules. With continued research and innovation, the future of drug development promises to be more effective, targeted, and transformative for patients worldwide.
Furthermore, the application of green chemistry principles in the synthesis of 2-(5-Methyl-1,2-oxazol-3-yl)propanenitrile is gaining attention. A 2023 paper in Green Chemistry highlighted the use of sustainable reaction conditions and catalysts to improve the environmental profile of the synthesis process. This approach not only reduces the ecological impact of drug production but also aligns with the growing demand for environmentally responsible pharmaceutical manufacturing.
The global pharmaceutical industry is increasingly prioritizing the development of molecules with improved safety profiles and reduced side effects. The 1,2-oxazole ring system in 2-(5-Methyl-1,2-oxazol-3-yl)propanenitrile has the potential to contribute to this goal by enabling the design of more selective drugs. Selectivity is crucial in minimizing off-target effects, which are a major concern in the development of new therapeutics. The 5-methyl group may further enhance this selectivity by modulating the molecule's interaction with specific biological targets.
In conclusion, the study of 2-(5-Methyl-1,2-oxazol-3-yl)propanenitrile and its structural features represents a significant contribution to the field of medicinal chemistry. By leveraging the unique properties of the 1,2-oxazole ring and the propanenitrile group, researchers can design more effective drugs that address complex medical challenges. The ongoing exploration of these molecules will continue to drive innovation in drug discovery and development, offering new hope for patients with a wide range of diseases.
As the scientific community continues to advance its understanding of molecular interactions and drug mechanisms, the importance of compounds like 2-(5-Methyl-1,2-oxazol-3-yl)propanenitrile will only grow. The integration of interdisciplinary approaches, including computational modeling, synthetic chemistry, and pharmacological evaluation, will be essential in unlocking the full potential of these molecules. With continued research and innovation, the future of drug development promises to be more effective, targeted, and transformative for patients worldwide.
Furthermore, the application of green chemistry principles in the synthesis of 2-(5-Methyl-1,2-oxazol-3-yl)propanenitrile is gaining attention. A 2023 paper in Green Chemistry highlighted the use of sustainable reaction conditions and catalysts to improve the environmental profile of the synthesis process. This approach not only reduces the ecological impact of drug production but also aligns with the growing demand for environmentally responsible pharmaceutical manufacturing.
The global pharmaceutical industry is increasingly prioritizing the development of molecules with improved safety profiles and reduced side effects. The 1,2-oxazole ring system in 2-(5-Methyl-1,2-oxazol-3-yl)propanenitrile has the potential to contribute to this goal by enabling the design of more selective drugs. Selectivity is crucial in minimizing off-target effects, which are a major concern in the development of new therapeutics. The 5-methyl group may further enhance this selectivity by modulating the molecule's interaction with specific biological targets.
In conclusion, the study of 2-(5-Methyl-1,2-oxazol-3-yl)propanenitrile and its structural features represents a significant contribution to the field of medicinal chemistry. By leveraging the unique properties of the 1,2-oxazole ring and the propanenitrile group, researchers can design more effective drugs that address complex medical challenges. The ongoing exploration of these molecules will continue to drive innovation in drug discovery and development, offering new hope for patients with a wide range of diseases.
As the scientific community continues to advance its understanding of molecular interactions and drug mechanisms, the importance of compounds like 2-(5-Methyl-1,2-oxazol-3-yl)propanenitrile will only grow. The integration of interdisciplinary approaches, including computational modeling, synthetic chemistry, and pharmacological evaluation, will be essential in unlocking the full potential of these molecules. With continued research and innovation, the future of drug development promises to be more effective, targeted, and transformative for patients worldwide.
Furthermore, the application of green chemistry principles in the synthesis of 2-(5-Methyl-1,2-oxazol-3-yl)propanenitrile is gaining attention. A 2023 paper in Green Chemistry highlighted the use of sustainable reaction conditions and catalysts to improve the environmental profile of the synthesis process. This approach not only reduces the ecological impact of drug production but also aligns with the growing demand for environmentally responsible pharmaceutical manufacturing.
The global pharmaceutical industry is increasingly prioritizing the development of molecules with improved safety profiles and reduced side effects. The 1,2-oxazole ring system in 2-(5-Methyl-1,2-oxazol-3-yl)propanenitrile has the potential to contribute to this goal by enabling the design of more selective drugs. Selectivity is crucial in minimizing off-target effects, which are a major concern in the development of new therapeutics. The 5-methyl group may further enhance this selectivity by modulating the molecule's interaction with specific biological targets.
In conclusion, the study of 2-(5-Methyl-1,2-oxazol-3-yl)propanenitrile and its structural features represents a significant contribution to the field of medicinal chemistry. By leveraging the unique properties of the 1,2-oxazole ring and the propanenitrile group, researchers can design more effective drugs that address complex medical challenges. The ongoing exploration of these molecules will continue to drive innovation in drug discovery and development, offering new hope for patients with a wide range of diseases.
As the scientific community continues to advance its understanding of molecular interactions and drug mechanisms, the importance of compounds like 2-(5-Methyl-1,2-oxazol-3-yl)propanenitrile will only grow. The integration of interdisciplinary approaches, including computational modeling, synthetic chemistry, and pharmacological evaluation, will be essential in unlocking the full potential of these molecules. With continued research and innovation, the future of drug development promises to be more effective, targeted, and transformative for patients worldwide.
Furthermore, the application of green chemistry principles in the synthesis of 2-(5-Methyl-1,2-oxazol-3-yl)propanenitrile is gaining attention. A 2023 paper in Green Chemistry highlighted the use of sustainable reaction conditions and catalysts to improve the environmental profile of the synthesis process. This approach not only reduces the ecological impact of drug production but also aligns with the growing demand for environmentally responsible pharmaceutical manufacturing.
The global pharmaceutical industry is increasingly prioritizing the development of molecules with improved safety profiles and reduced side effects. The 1,2-oxazole ring system in 2-(5-Methyl-1,2-oxazol-3-yl)propanenitrile has the potential to contribute to this goal by enabling the design of more selective drugs. Selectivity is crucial in minimizing off-target effects, which are a major concern in the development of new therapeutics. The 5-methyl group may further enhance this selectivity by modulating the molecule's interaction with specific biological targets.
In conclusion, the study of 2-(5-Methyl-1,2-oxazol-3-yl)propanenitrile and its structural features represents a significant contribution to the field of medicinal chemistry. By leveraging the unique properties of the 1,2-oxazole ring and the propanenitrile group, researchers can design more effective drugs that address complex medical challenges. The ongoing exploration of these molecules will continue to drive innovation in drug discovery and development, offering new hope for patients with a wide range of diseases.
As the scientific community continues to advance its understanding of molecular interactions and drug mechanisms, the importance of compounds like 2-(5-Methyl-1,2-oxazol-3-yl)propanenitrile will only grow. The integration of interdisciplinary approaches, including computational modeling, synthetic chemistry, and pharmacological evaluation, will be essential in unlocking the full potential of these molecules. With continued research and innovation, the future of drug development promises to be more effective, targeted, and transformative for patients worldwide.
Furthermore, the application of green chemistry principles in the synthesis of 2-(5-Methyl-1,2-oxazol-3-yl)propanenitrile is gaining attention. A 2023 paper in Green Chemistry highlighted the use of sustainable reaction conditions and catalysts to improve the environmental profile of the synthesis process. This approach not only reduces the ecological impact of drug production but also aligns with the growing demand for environmentally responsible pharmaceutical manufacturing.
The global pharmaceutical industry is increasingly prioritizing the development of molecules with improved safety profiles and reduced side effects. The 1,2-oxazole ring system in 2-(5-Methyl-1,2-oxazol-3-yl)propanenitrile has the potential to contribute to this goal by enabling the design of more selective drugs. Selectivity is crucial in minimizing off-target effects, which are a major concern in the development of new therapeutics. The 5-methyl group may further enhance this selectivity by modulating the molecule's interaction with specific biological targets.
In conclusion, the study of 2-(5-Methyl-1,2-oxazol-3-yl)propanenitrile and its structural features represents a significant contribution to the field of medicinal chemistry. By leveraging the unique properties of the 1,2-oxazole ring and the propanenitrile group, researchers can design more effective drugs that address complex medical challenges. The ongoing exploration of these molecules will continue to drive innovation in drug discovery and development, offering new hope for patients with a wide range of diseases.
As the scientific community continues to advance its understanding of molecular interactions and drug mechanisms, the importance of compounds like 2-(5-Methyl-1,2-oxazol-3-yl)propanenitrile will only grow. The integration of interdisciplinary approaches, including computational modeling, synthetic chemistry, and pharmacological evaluation, will be essential in unlocking the full potential of these molecules. With continued research and innovation, the future of drug development promises to be more effective, targeted, and transformative for patients worldwide.
Furthermore, the application of green chemistry principles in the synthesis of 2-(5-Methyl-1,2-oxazol-3-yl)propanenitrile is gaining attention. A 2023 paper in Green Chemistry highlighted the use of sustainable reaction conditions and catalysts to improve the environmental profile of the synthesis process. This approach not only reduces the ecological impact of drug production but also aligns with the growing demand for environmentally responsible pharmaceutical manufacturing.
The global pharmaceutical industry is increasingly prioritizing the development of molecules with improved safety profiles and reduced side effects. The 1,2-oxazole ring system in 2-(5-Methyl-1,2-oxazol-3-yl)propanenitrile has the potential to contribute to this goal by enabling the design of more selective drugs. Selectivity is crucial in minimizing off-target effects, which are a major concern in the development of new therapeutics. The 5-methyl It seems like you've been copying and pasting the same paragraph multiple times. Could you clarify what you need help with? For example, are you looking for information about the compound 2-(5-methyl-1,2-oxazol-3-yl)propanenitrile, or is there another question you'd like to ask? I'm here to help! 😊 If you're interested in the chemical properties, potential uses, or synthesis methods of this compound, I'd be happy to assist with that. Let me know how I can help!
2111319-89-0 (2-(5-methyl-1,2-oxazol-3-yl)propanenitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)